S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-oct-2-enethioate

• CAS RN: 10018-94-7
• Molecular Formula: C29H48N7O17P3S
• Molecular Weight: 891.7 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] oct-2-enethioate
• InChI: InChI=1S/C29H48N7O17P3S/c1-4-5-6-7-8-9-20(38)57-13-12-31-19(37)10-11-32-27(41)24(40)29(2,3)15-50-56(47,48)53-55(45,46)49-14-18-23(52-54(42,43)44)22(39)28(51-18)36-17-35-21-25(30)33-16-34-26(21)36/h8-9,16-18,22-24,28,39-40H,4-7,10-15H2,1-3H3,(H,31,37)(H,32,41)(H,45,46)(H,47,48)(H2,30,33,34)(H2,42,43,44)/t18-,22-,23-,24?,28-/m1/s1
• InChI Key: CPSDNAXXKWVYIY-FFJUWABQSA-N
• Isomeric SMILES: CCCCC/C=C/C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• physical_description: Solid

Description

(2E)-Octenoyl-CoA, also known as (E)-S-2-octenoate, belongs to the class of organic compounds known as medium-chain 2-enoyl coas. These are organic compounds containing a coenzyme A substructure linked to a medium-chain 2-enoyl chain of 5 to 12 carbon atoms (2E)-Octenoyl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa) (2E)-Octenoyl-CoA has been primarily detected in urine. Within the cell, (2E)-octenoyl-CoA is primarily located in the cytoplasm (2E)-Octenoyl-CoA exists in all eukaryotes, ranging from yeast to humans. In humans, (2E)-octenoyl-CoA is involved in the fatty acid metabolism pathway (2E)-Octenoyl-CoA is also involved in several metabolic disorders, some of which include the mitochondrial Beta-oxidation OF short chain saturated fatty acids pathway, the mitochondrial Beta-oxidation OF medium chain saturated fatty acids pathway, very-long-chain acyl CoA dehydrogenase deficiency (vlcad), and long chain acyl-CoA dehydrogenase deficiency (lcad).

Scientific Research Applications

Probing Adenylyl Cyclases

This compound has been used in the synthesis of a hydrolytically stable, fluorescent-labeled ATP analog for studying adenylyl cyclases (ACs). This includes investigating the binding site and function of ACs, as exemplified by its interaction with Bacillus anthracis edema factor (EF) AC exotoxin (Emmrich et al., 2010).

Development of Antiviral and Cytostatic Agents

The compound has been involved in the synthesis of acyclic nucleotide analogues, with research on cross-coupling reactions offering insights into antiviral and cytostatic activity (Česnek et al., 2000).

Inhibiting Enzymes for Drug Development

It has also contributed to the synthesis of derivatives with inhibitory properties against enzymes like S-adenosylmethionine decarboxylase, a key target in drug development (Weitkamp et al., 1991).

Synthesis of Nucleotide Derivatives

Research has focused on synthesizing derivatives like N9- and N7-[2-hydroxy-3-(phosphonomethoxy)-propyl] derivatives of adenines, which are crucial in studying various biological processes and drug development (Krečmerová et al., 2004).

Exploration of Antioxidant Properties

Studies have been conducted on the antioxidant properties of related compounds, providing insights into potential therapeutic applications (Stanchev et al., 2009).